Cas no 139897-19-1 ((2-bromoethoxy)(tert-butyl)diphenylsilane)

• Product Name: (2-bromoethoxy)(tert-butyl)diphenylsilane
• CAS No: 139897-19-1
• MF: C₁₈H₂₃BrOSi
• MW: 363.364125490189
• MDL: MFCD32188983
• CID: 1281308
• PubChem ID: 10915442
• Update Time: 2025-06-11

(2-bromoethoxy)(tert-butyl)diphenylsilane Chemical and Physical Properties

Names and Identifiers

• Silane, (2-bromoethoxy)(1,1-dimethylethyl)diphenyl-
• (2-bromoethoxy)(tert-butyl)diphenylsilane
• DB-121297
• 2-(tert-butyldiphenylsilyloxy) ethyl bromide
• EN300-33048287
• (2-bromo-ethoxy)-tert-butyl-diphenyl-silane
• 2-bromoethoxy-tert-butyl-diphenylsilane
• G25321
• WOTSEKGXOIGTRF-UHFFFAOYSA-N
• 1-bromo-2-(t-butyldiphenylsiloxy)ethane
• (2-Bromoethoxy)-t-butyldiphenylsilane
• 2-bromoethoxy(t-butyl)diphenylsilane
• SCHEMBL1726263
• 1-bromo-2-(tert-butyldiphenyl-silyloxy)ethane
• 2-(tert-Butyldiphenylsilyloxy)ethyl bromide
• 139897-19-1

• MDL： MFCD32188983
• Inchi： 1S/C18H23BrOSi/c1-18(2,3)21(20-15-14-19,16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13H,14-15H2,1-3H3
• InChI Key： WOTSEKGXOIGTRF-UHFFFAOYSA-N
• SMILES： BrCCO[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 362.07019
• Monoisotopic Mass: 362.07015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes

Additional information on (2-bromoethoxy)(tert-butyl)diphenylsilane

Comprehensive Overview of (2-bromoethoxy)(tert-butyl)diphenylsilane (CAS No. 139897-19-1)

(2-bromoethoxy)(tert-butyl)diphenylsilane (CAS No. 139897-19-1) is a highly versatile organosilicon compound widely utilized in organic synthesis and material science. This compound, often referred to by its abbreviated name BTBDPS, is a key intermediate in the preparation of complex molecules, particularly in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl group and a diphenylsilane moiety, makes it an excellent protecting group for alcohols and other functional groups in multi-step synthetic routes.

The growing interest in silane-based protecting groups has positioned (2-bromoethoxy)(tert-butyl)diphenylsilane as a valuable tool for chemists. Recent trends in green chemistry and sustainable synthesis have further highlighted its importance, as researchers seek efficient and recyclable reagents. The compound's stability under various reaction conditions, coupled with its ease of removal, aligns with the demand for environmentally friendly synthetic methodologies. This has led to increased searches for "BTBDPS applications" and "silane protecting group alternatives" in academic and industrial circles.

One of the most notable applications of CAS No. 139897-19-1 is in peptide synthesis, where it serves as a robust protecting group for hydroxyl functionalities. Its compatibility with solid-phase peptide synthesis (SPPS) techniques has made it a preferred choice for researchers working on bioactive peptides and peptidomimetics. The compound's ability to withstand acidic and basic conditions while providing selective deprotection options has been extensively documented in literature, making it a staple in modern synthetic laboratories.

From a structural perspective, the 2-bromoethoxy moiety in (2-bromoethoxy)(tert-butyl)diphenylsilane offers additional reactivity that can be exploited in subsequent transformations. This feature has been particularly valuable in the development of novel drug delivery systems and polymer chemistry applications. Recent publications have explored its use in creating stimuli-responsive materials, responding to the increasing interest in "smart materials in drug delivery" and "controlled release systems" within the scientific community.

The synthesis and handling of BTBDPS require careful consideration of reaction conditions and purification methods. While the compound is generally stable, proper storage under inert atmosphere and protection from moisture are recommended to maintain its reactivity. These practical aspects have become frequent topics in online forums and Q&A platforms, with queries like "best practices for handling BTBDPS" and "purification methods for 139897-19-1" gaining traction among synthetic chemists.

In the context of analytical characterization, (2-bromoethoxy)(tert-butyl)diphenylsilane exhibits distinctive spectral features that facilitate its identification. The tert-butyl protons typically appear as a singlet in the 1H NMR spectrum around 1.0 ppm, while the aromatic protons of the diphenyl groups produce characteristic multiplets in the 7.2-7.6 ppm region. These spectroscopic signatures, combined with mass spectrometric data, provide reliable means for quality control and compound verification in research settings.

The commercial availability of CAS No. 139897-19-1 has improved significantly in recent years, reflecting its growing importance in chemical research. Suppliers often highlight its high purity grades (>98%) and offer customized packaging options to meet diverse research needs. This accessibility has contributed to its widespread adoption across academic and industrial laboratories, particularly in regions with strong pharmaceutical and materials science sectors.

Looking forward, the applications of (2-bromoethoxy)(tert-butyl)diphenylsilane are expected to expand further as synthetic methodologies evolve. Its potential in emerging areas such as bioconjugation chemistry and nanomaterial functionalization is currently under investigation. The compound's versatility and reliability ensure its continued relevance in addressing contemporary challenges in molecular synthesis and material design, making it a subject of ongoing research and development efforts worldwide.